5-(4-Bromophenyl)-1,2,3-trifluorobenzene
Overview
Description
The compound “5-(4-Bromophenyl)-1,2,3-trifluorobenzene” is likely an aromatic compound due to the presence of a benzene ring. It contains a bromophenyl group attached to a trifluorobenzene group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzene ring substituted with bromine and fluorine atoms .Chemical Reactions Analysis
The bromine atom in the bromophenyl group is likely to be reactive due to its ability to act as a good leaving group. This could make the compound useful in various organic reactions, such as Suzuki cross-coupling reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the bromine and fluorine atoms, which are both halogens. These atoms could influence the compound’s reactivity, boiling point, melting point, and other physical properties .Mechanism of Action
Target of Action
It is commonly used as an organic synthesis intermediate for the manufacture of pesticides, dyes, drugs, and chemical reagents . Therefore, its targets can vary depending on the specific compound it is used to synthesize.
Mode of Action
It can be used as a halogen reagent in organic synthesis . In general, halogen reagents can participate in various types of reactions, including substitution, addition, and elimination reactions, depending on the conditions and the reactants involved.
Action Environment
The action, efficacy, and stability of 4-Bromo-3,4,5-Trifluoro-1,1-Biphenyl can be influenced by various environmental factors. For instance, it is stable to most organic solvents and some inorganic solvents at room temperature . An explosion may occur at high temperature and strong oxidant action . Therefore, the conditions under which it is stored and used can significantly impact its action and stability.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-(4-bromophenyl)-1,2,3-trifluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6BrF3/c13-9-3-1-7(2-4-9)8-5-10(14)12(16)11(15)6-8/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUOZYACCZRHIJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C(=C2)F)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6BrF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00672988 |
Source
|
| Record name | 4'-Bromo-3,4,5-trifluoro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
178820-38-7 |
Source
|
| Record name | 4′-Bromo-3,4,5-trifluoro-1,1′-biphenyl | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=178820-38-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Bromo-3,4,5-trifluoro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1'-Biphenyl, 4'-bromo-3,4,5-trifluoro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: What is the synthetic route for producing 4'-bromo-3,4,5-trifluorobiphenyl as described in the research?
A1: The synthesis of 4'-bromo-3,4,5-trifluorobiphenyl involves a three-step process []:
Q2: What characterization data is available for 4'-bromo-3,4,5-trifluorobiphenyl?
A2: The research article confirms the successful synthesis and characterization of 4'-bromo-3,4,5-trifluorobiphenyl using the following techniques []:
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